2-(dimethylamino)ethyl 1H-indole-3-carboxylate

• IUPAC Name: 2-(dimethylamino)ethyl 1H-indole-3-carboxylate
• InChI: InChI=1S/C13H16N2O2/c1-15(2)7-8-17-13(16)11-9-14-12-6-4-3-5-10(11)12/h3-6,9,14H,7-8H2,1-2H3
• InChI Key: KEAXBWXRFLPMMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC(=O)C1=CNC2=CC=CC=C21
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

2-(Dimethylamino)ethyl 1H-indole-3-carboxylate (DMAC) is a chemical compound that has been extensively studied in scientific research due to its unique properties and potential applications. DMAC is a derivative of indole, which is a common organic compound found in many natural products such as tryptophan, serotonin, and melatonin. DMAC has been synthesized using various methods, and it has been shown to have potential applications in scientific research due to its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(dimethylamino)ethyl 1H-indole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which is a neurotransmitter. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. Additionally, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been shown to bind to and activate the G protein-coupled receptor GPR55, which is involved in various physiological processes such as pain modulation and immune function.
Biochemical and Physiological Effects:
2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential applications in various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. Additionally, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been shown to modulate the activity of various neurotransmitters and receptors, which may contribute to its potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-(dimethylamino)ethyl 1H-indole-3-carboxylate has several advantages for use in lab experiments, including its high purity and yield when synthesized using established methods. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate is also relatively stable and has been shown to have low toxicity in various cell lines. However, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has limitations, including its limited solubility in water, which may affect its bioavailability and potential applications in vivo. Additionally, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate may have off-target effects due to its inhibition of various enzymes and receptors, which may complicate its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(dimethylamino)ethyl 1H-indole-3-carboxylate, including its potential applications in drug development. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been shown to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate may have potential applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Further research is needed to fully understand the mechanism of action of 2-(dimethylamino)ethyl 1H-indole-3-carboxylate and its potential applications in various fields.

Synthesis Methods

2-(dimethylamino)ethyl 1H-indole-3-carboxylate can be synthesized using different methods, including the reaction of indole-3-carboxylic acid with N,N-dimethylaminoethyl chloride hydrochloride in the presence of a base such as triethylamine. Another method involves the reaction of indole-3-carboxylic acid with N,N-dimethylethylenediamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide. These methods have been shown to yield 2-(dimethylamino)ethyl 1H-indole-3-carboxylate with high purity and yield.

Scientific Research Applications

2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been extensively studied in scientific research due to its potential applications in various fields. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has also been shown to have potential applications in cancer research, as it has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines. Additionally, 2-(dimethylamino)ethyl 1H-indole-3-carboxylate has been studied for its potential use as a fluorescent probe for the detection of metal ions.